1-(4-(((2S,4aR,6S,7R,8R,8aS)-2-(3-bromophenyl)-7,8-dihydroxyhexahydropyrano[3,2-d][1,3]dioxin-6-yl)oxy)phenyl)ethanone

• IUPAC Name: 1-[4-[[2-(3-bromophenyl)-7,8-dihydroxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]phenyl]ethanone
• InChI: InChI=1S/C21H21BrO7/c1-11(23)12-5-7-15(8-6-12)27-21-18(25)17(24)19-16(28-21)10-26-20(29-19)13-3-2-4-14(22)9-13/h2-9,16-21,24-25H,10H2,1H3
• InChI Key: FPFBRQIPKFIBQG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OC2C(C(C3C(O2)COC(O3)C4=CC(=CC=C4)Br)O)O
• Molecular Formula: C21H21BrO7
• Molecular Weight: 465.3 g/mol

Description

1-(4-(((2S,4aR,6S,7R,8R,8aS)-2-(3-bromophenyl)-7,8-dihydroxyhexahydropyrano[3,2-d][1,3]dioxin-6-yl)oxy)phenyl)ethanone is a useful research compound. Its molecular formula is C21H21BrO7 and its molecular weight is 465.296. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Identification of Derivatives

• Research has focused on synthesizing and identifying various heterocyclic compounds derived from 1-(4-(((2S,4aR,6S,7R,8R,8aS)-2-(3-bromophenyl)-7,8-dihydroxyhexahydropyrano[3,2-d][1,3]dioxin-6-yl)oxy)phenyl)ethanone. These include oxazepine, pyrazole, and isoxazole derivatives, which were prepared through reactions involving 2-aminobenzaldehyde and salicylaldehyde (Adnan, Hassan, & Thamer, 2014).

Antimicrobial Agents

• Novel 1,2,3-triazole-pyrazole hybrids have been synthesized using a similar base compound, showcasing significant antibacterial and antifungal activities. These compounds are evaluated for their potential as broad-spectrum antibacterial agents against various strains (Pervaram et al., 2017).

Molecular Structure and Analysis

• Studies have also been conducted on the molecular structure, vibrational frequencies, and corresponding assignments of related compounds. These analyses include HOMO-LUMO (Highest Occupied Molecular Orbital-Lowest Unoccupied Molecular Orbital) analysis, which helps determine charge transfer within the molecule (Mary et al., 2015).

Biological Evaluation

• Research into the synthesis and biological evaluation of pyrazole chalcones as anti-inflammatory, antioxidant, and antimicrobial agents has also been noted. This involves analyzing the structure-activity relationship and in silico drug relevant properties of these compounds (Bandgar et al., 2009).